6-(4-Iodophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H8IN5S
• Molecular Weight: 405.22 g/mol
• IUPAC Name: 6-(4-iodophenyl)-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H8IN5S/c15-11-3-1-10(2-4-11)13-19-20-12(17-18-14(20)21-13)9-5-7-16-8-6-9/h1-8H
• InChI Key: XHDSDBGYEGPDHC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NN3C(=NN=C3S2)C4=CC=NC=C4)I

Description

6-(4-Iodophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as ITT, is a compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. ITT belongs to the family of triazolo-thiadiazole compounds, which have been shown to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 6-(4-Iodophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of various signaling pathways. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. This compound also inhibits the NF-κB pathway, which is involved in inflammation and cancer progression. Additionally, this compound has been shown to induce DNA damage and activate the p53 pathway, leading to apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce G2/M cell cycle arrest and inhibit DNA synthesis. This compound also inhibits the migration and invasion of cancer cells. In vivo studies have shown that this compound inhibits tumor growth and metastasis in mouse models of breast cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-(4-Iodophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad-spectrum activity against cancer and other diseases. This compound is also relatively easy to synthesize and purify, which makes it a suitable candidate for further development. However, one of the limitations of this compound is its poor solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 6-(4-Iodophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound to determine its efficacy and safety in vivo. Additionally, further studies are needed to elucidate the mechanism of action of this compound and identify its molecular targets. Finally, the potential of this compound as a therapeutic agent for other diseases, such as bacterial and fungal infections, should be explored.

Synthesis Methods

The synthesis of 6-(4-Iodophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-iodoaniline and 4-pyridinylhydrazine with 2-cyano-3-(4-pyridinyl)-1,2,4-thiadiazole in the presence of a catalyst. The reaction is carried out under reflux conditions, and the product is purified using column chromatography. The yield of this compound is reported to be around 60%.

Scientific Research Applications

6-(4-Iodophenyl)-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. This compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. In addition to its anticancer activity, this compound has also been shown to exhibit antibacterial, antifungal, and anti-inflammatory activities.